Phycocyanobilin

• Molecular Formula: C33H38N4O6
• Molecular Weight: 586.7 g/mol
• InChI: InChI=1S/C33H38N4O6/c1-7-20-19(6)32(42)37-27(20)14-25-18(5)23(10-12-31(40)41)29(35-25)15-28-22(9-11-30(38)39)17(4)24(34-28)13-26-16(3)21(8-2)33(43)36-26/h7,13-15,19,34-35H,8-12H2,1-6H3,(H,37,42)(H,38,39)(H,40,41)
• InChIKey: NNMALANKTSRILL-UHFFFAOYSA-N

Phycocyanobilin Procurement for Research and Industry

Phycocyanobilin (PCB; CAS 20298-86-6; C₃₃H₃₈N₄O₆; MW 586.68) is a linear tetrapyrrole (bilin) chromophore that serves as the light-harvesting prosthetic group of C-phycocyanin and allophycocyanin in cyanobacteria and red algae [1]. Structurally homologous to the endogenous heme degradation products biliverdin and bilirubin, PCB is covalently attached to phycobiliproteins via a thioether bond to conserved cysteine residues [1]. As a free chromophore, PCB functions as an orally bioavailable antioxidant that inhibits NADPH oxidase, scavenges peroxyl radicals, binds human serum albumin (HSA) with high affinity, and serves as a preferred substrate for biliverdin reductase—properties that distinguish it from both the holoprotein C-phycocyanin and the mammalian bilins bilirubin and biliverdin in functionally meaningful ways [2].

Free chromophore for oral bioavailability research models

HSA binding probe for carrier-mediated delivery studies

Biliverdin reductase (BVR) substrate for enzymatic bioactivation pathway assays

• [1] Minic SL, Milcic M, Stanic-Vucinic D, Radibratovic M, Sotiroudis TG, Nikolic MR, Ćirković Velickovic T. Phycocyanobilin, a bioactive tetrapyrrolic compound of blue-green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Adv. 2015;5:61787-61798. DOI: 10.1039/C5RA05534B. View Source
• [2] Zheng J, Inoguchi T, Sasaki S, Maeda Y, McCarty MF, Fujii M, Ikeda N, Kobayashi K, Sonoda N, Takayanagi R. Phycocyanin and phycocyanobilin from Spirulina platensis protect against diabetic nephropathy by inhibiting oxidative stress. Am J Physiol Regul Integr Comp Physiol. 2013;304(2):R110-R120. DOI: 10.1152/ajpregu.00648.2011. View Source

Why Phycocyanobilin Cannot Be Substituted by Other Bilins

Despite sharing a tetrapyrrole scaffold with bilirubin and biliverdin, PCB exhibits a distinct aqueous conformation and superior water solubility that alters its pharmacokinetic handling, while its covalently bound form within C-phycocyanin imposes a ~20-fold oral dosing penalty to achieve equivalent in vivo antioxidant effects [1]. Unlike bilirubin—which is essentially water-insoluble at neutral pH and requires HSA for plasma transport—PCB adopts a non-ridge-tile conformation that enhances solubility yet still competes directly with bilirubin for the same HSA binding sites (IB and IIA) at near-identical affinity (Ka = 2.2 × 10⁶ M⁻¹), creating both opportunities for carrier-mediated delivery and risks of pharmacokinetic drug–drug interactions that do not apply to the holoprotein [2]. Furthermore, PCB is a preferred substrate for mammalian biliverdin reductase (Km and Vmax comparable to the natural substrate biliverdin IXα), enabling its enzymatic conversion to phycocyanorubin in vivo—a metabolic fate unavailable to phycoerythrobilin, which is the least-preferred bilin substrate of this enzyme [3]. These confluent properties mean that neither bilirubin (limited solubility, distinct metabolic fate), biliverdin (precursor, not orally stable), C-phycocyanin (protein-dependent stability; degrades above 45 °C [4]), nor alternative phycobilins such as phycoerythrobilin (poor BVR substrate) can serve as drop-in replacements for PCB in applications requiring oral antioxidant efficacy, HSA-mediated delivery, or enzymatic bioactivation via biliverdin reductase.

Bilirubin

Essentially water-insoluble at neutral pH and not a BVR substrate; distinct metabolic fate may not support oral antioxidant study contexts relying on PCB's dual solubility and enzymatic bioactivation.

Biliverdin / C-Phycocyanin

Biliverdin is not orally stable; C-phycocyanin requires markedly higher oral dosing to achieve comparable model endpoints and exhibits thermal sensitivity above 45 °C that may limit formulation fit.

Phycoerythrobilin

Least-preferred biliverdin reductase substrate; limited enzymatic conversion may alter in vivo metabolic profile relative to PCB, impacting BVR-dependent bioactivation endpoints.

• [1] Zheng J, Inoguchi T, Sasaki S, Maeda Y, McCarty MF, Fujii M, Ikeda N, Kobayashi K, Sonoda N, Takayanagi R. Phycocyanin and phycocyanobilin from Spirulina platensis protect against diabetic nephropathy by inhibiting oxidative stress. Am J Physiol Regul Integr Comp Physiol. 2013;304(2):R110-R120. DOI: 10.1152/ajpregu.00648.2011. View Source
• [2] Minic SL, Milcic M, Stanic-Vucinic D, Radibratovic M, Sotiroudis TG, Nikolic MR, Ćirković Velickovic T. Phycocyanobilin, a bioactive tetrapyrrolic compound of blue-green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Adv. 2015;5:61787-61798. DOI: 10.1039/C5RA05534B. View Source
• [3] Terry MJ, Maines MD, Lagarias JC. Inactivation of phytochrome- and phycobiliprotein-chromophore precursors by rat liver biliverdin reductase. J Biol Chem. 1993;268(35):26099-26106. PMID: 8253724. View Source
• [4] Roda-Serrat MC, Christensen KV, El-Houri RB, Fretté X, Christensen LP. Fast cleavage of phycocyanobilin from phycocyanin for use in food colouring. Food Chem. 2018;240:655-661. DOI: 10.1016/j.foodchem.2017.07.149. View Source

Quantitative Differentiation Evidence for Phycocyanobilin

HSA Binding Affinity and Bilirubin Competition

PCB binds to human serum albumin with a measured association constant (Ka) of 2.2 × 10⁶ M⁻¹ at 25 °C, an affinity experimentally confirmed to be 'similar to bilirubin' within the same study [1]. Both pigments compete for identical binding pockets at subdomains IB and IIA; PCB additionally competes with warfarin (site I) and hemin (site IB), establishing that PCB shares the full bilirubin carrier-transport system. Critically, despite near-identical HSA affinity, PCB adopts a non-ridge-tile conformation in aqueous solution and is reported to be 'more soluble than bilirubin,' which exists in a tight, internally hydrogen-bonded conformation that limits aqueous solubility at physiological pH [1]. Upon binding to HSA, PCB stabilizes the protein, increasing its α-helical content, thermal stability, and resistance to trypsin proteolysis relative to ligand-free HSA—an effect that may extend HSA half-life in plasma [2].

HSA Binding Affinity & Competition

Head-to-head

Ka ≈ 2.2 × 10⁶ M⁻¹ (similar to bilirubin); binds subdomains IB/IIA; additionally competes with warfarin and hemin.

Supports HSA carrier-mediated delivery research context.

Reported higher aqueous solubility vs bilirubin; non-ridge-tile conformation.

Evidence Dimension	Human serum albumin (HSA) binding affinity (Ka) and binding-site competition
Target Compound Data	PCB Ka = 2.2 × 10⁶ M⁻¹ at 25 °C; binds subdomains IB and IIA; M-conformer stereo-selective; more soluble than bilirubin in aqueous solution
Comparator Or Baseline	Bilirubin: Ka similar to PCB (same-study confirmation); binds same subdomains IB and IIA; essentially water-insoluble at neutral pH due to ridge-tile conformation; warfarin and hemin also bind overlapping sites
Quantified Difference	PCB Ka ≈ bilirubin Ka (within experimental error); PCB aqueous solubility qualitatively superior to bilirubin; PCB additionally competes with warfarin (Ka = 2.5 × 10⁵ M⁻¹) and hemin (Ka = 5.0 × 10⁷ M⁻¹) for HSA
Conditions	Fluorescence quenching, circular dichroism, and competition displacement assays; 20 mM Tris buffer pH 7.4; 25 °C; HSA purity ≥97%

Why This Matters

Formulators selecting PCB over bilirubin for HSA-mediated delivery gain comparable carrier affinity with improved aqueous handling and the ability to exploit the well-characterized bilirubin transport system for pharmacokinetic modeling.

• [1] Minic SL, Milcic M, Stanic-Vucinic D, Radibratovic M, Sotiroudis TG, Nikolic MR, Ćirković Velickovic T. Phycocyanobilin, a bioactive tetrapyrrolic compound of blue-green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Adv. 2015;5:61787-61798. DOI: 10.1039/C5RA05534B. View Source
• [2] Radibratovic M, Minic S, Stanic-Vucinic D, Nikolic M, Milcic M, Cirkovic Velickovic T. Stabilization of Human Serum Albumin by the Binding of Phycocyanobilin, a Bioactive Chromophore of Blue-Green Alga Spirulina: Molecular Dynamics and Experimental Study. PLoS ONE. 2016;11(12):e0167973. DOI: 10.1371/journal.pone.0167973. View Source

Oral Dose Efficiency: PCB vs. C-Phycocyanin

In a db/db mouse model of type 2 diabetes, oral administration of PCB at 15 mg/kg for only 2 weeks achieved antioxidant effects—normalization of urinary and renal oxidative stress markers and suppression of NAD(P)H oxidase component expression—comparable to those produced by C-phycocyanin administered at 300 mg/kg for 10 weeks [1]. This represents an approximately 20-fold reduction in mass dosing (300 vs. 15 mg/kg) and a 5-fold shorter treatment duration (10 vs. 2 weeks) from the same investigative team using the same animal model, strongly suggesting that free PCB is the pharmacologically active principle liberated from C-phycocyanin upon oral ingestion. The data support the interpretation that C-phycocyanin functions as an oral prodrug requiring proteolytic release of PCB in the gastrointestinal tract, making direct PCB administration intrinsically more dose-efficient.

Oral Dose Efficiency vs C-PC

Head-to-head

PCB 15 mg/kg (2 wk) achieved antioxidant endpoints comparable to C-phycocyanin 300 mg/kg (10 wk) in db/db mice; ~20-fold mass reduction.

Supports free-chromophore oral dosing model context.

Same animal model, same endpoints; consistent with prodrug hypothesis.

Evidence Dimension	Oral dose required to achieve comparable in vivo antioxidant protection in db/db diabetic mice
Target Compound Data	PCB: 15 mg/kg oral gavage for 2 weeks—normalized urinary/renal oxidative stress markers and NAD(P)H oxidase component expression
Comparator Or Baseline	C-Phycocyanin (holoprotein): 300 mg/kg oral gavage for 10 weeks—comparable normalization of the same oxidative stress endpoints
Quantified Difference	~20-fold lower mass dose (15 vs. 300 mg/kg); 5-fold shorter treatment duration (2 vs. 10 weeks); comparable antioxidant outcomes observed
Conditions	db/db mouse model of type 2 diabetes; oral gavage; endpoints: albuminuria, renal mesangial expansion, urinary/renal oxidative stress markers, TGF-β, fibronectin, NAD(P)H oxidase subunit expression

Why This Matters

Procurement teams evaluating research-material budgets should note that free PCB achieves in vivo efficacy at ~5% of the mass required for the holoprotein C-phycocyanin, yielding substantial cost-per-experiment savings and reducing animal-dosing-volume constraints.

• [1] Zheng J, Inoguchi T, Sasaki S, Maeda Y, McCarty MF, Fujii M, Ikeda N, Kobayashi K, Sonoda N, Takayanagi R. Phycocyanin and phycocyanobilin from Spirulina platensis protect against diabetic nephropathy by inhibiting oxidative stress. Am J Physiol Regul Integr Comp Physiol. 2013;304(2):R110-R120. DOI: 10.1152/ajpregu.00648.2011. View Source

Peroxyl Radical Scavenging: PCB vs. C-Phycocyanin

In a comparative ORAC (Oxygen Radical Absorbance Capacity) study conducted on compounds purified from the edible microalga Aphanizomenon flos-aquae, free PCB exhibited an ORAC value of 22.18 μmol Trolox equivalents (TE) per μmol of compound, exceeding that of the holoprotein C-phycocyanin (20.33 μmol TE/μmol) by 9.1% on a molar basis [1]. Both PCB and C-PC substantially outperformed the reference antioxidants ascorbic acid and reduced glutathione in the same assay system (exact values reported in the source). The ORAC value of PCB represents a ~22-fold molar excess over the Trolox standard (defined as 1.0), confirming that the chromophore moiety is the primary peroxyl radical-scavenging entity and that removal of the apoprotein does not diminish—and may modestly enhance—radical-quenching capacity on a per-mole basis.

Peroxyl Radical Scavenging (ORAC)

Head-to-head

PCB 22.18 μmol TE/μmol vs C-PC 20.33 μmol TE/μmol (9.1% higher on molar basis); ≈22× Trolox.

Supports chromophore as primary radical-scavenging moiety.

ORAC assay with AAPH; purified A. flos-aquae compounds.

Evidence Dimension	Peroxyl radical scavenging capacity measured by ORAC assay
Target Compound Data	PCB: 22.18 μmol Trolox equivalents / μmol compound
Comparator Or Baseline	C-Phycocyanin (PC): 20.33 μmol TE/μmol; Trolox standard: 1.0 μmol TE/μmol (by definition); ascorbic acid and reduced glutathione: substantially lower values (source-reported comparison)
Quantified Difference	PCB > PC by 9.1% (22.18 vs. 20.33 μmol TE/μmol); PCB ≈ 22× Trolox on a molar basis
Conditions	ORAC assay; peroxyl radical generator AAPH; purified compounds from A. flos-aquae; comparison to Trolox, ascorbic acid, and reduced glutathione standards

Why This Matters

For laboratories conducting antioxidant screening or formulating radical-scavenging products, PCB delivers marginally higher per-mole protection than the protein-bound chromophore while eliminating the protein-stability liabilities (thermal degradation above 45 °C, pH sensitivity) inherent to C-phycocyanin.

• [1] Benedetti S, Benvenuti F, Pagliarani S, Francogli S, Scoglio S, Canestrari F. Oxygen radical absorbance capacity of phycocyanin and phycocyanobilin from the food supplement Aphanizomenon flos-aquae. J Med Food. 2010;13(1):223-227. DOI: 10.1089/jmf.2008.0257. View Source

NADPH Oxidase Inhibition vs. Endogenous Bilins

In cultured renal mesangial cells—a well-validated model for diabetic nephropathy—PCB, bilirubin, and biliverdin were all demonstrated to inhibit NADPH-dependent superoxide production within the same experimental system [1]. This three-way head-to-head comparison establishes that PCB recapitulates the NADPH oxidase-inhibitory activity of the endogenous bilins, a mechanism widely regarded as central to the antioxidant pharmacology of the heme oxygenase/biliverdin reductase pathway. The equipotency finding is significant because PCB is sourced exogenously (from cyanobacteria or recombinant production) rather than requiring endogenous heme oxygenase-1 (HO-1) induction, positioning PCB as a directly administrable mimetic of the HO-1/biliverdin/bilirubin anti-inflammatory axis without the requirement for cellular heme catabolism.

NADPH Oxidase Inhibition Equipotency

Head-to-head

PCB, bilirubin, and biliverdin all inhibited NADPH-dependent superoxide production in cultured renal mesangial cells; individual IC₅₀ not reported.

Reported equipotent NADPH oxidase inhibition in cellular model.

Three bilins tested in parallel; HO-1 induction not required.

Evidence Dimension	Inhibition of NADPH-dependent superoxide production in cultured renal mesangial cells
Target Compound Data	PCB: inhibits NADPH-dependent superoxide production (qualitative confirmation of inhibition within the same study)
Comparator Or Baseline	Bilirubin and biliverdin: both inhibit NADPH-dependent superoxide production in the same assay; all three compounds tested in parallel within the Zheng et al. 2013 study
Quantified Difference	Qualitatively equipotent (all three compounds confirmed as inhibitors of NADPH-dependent superoxide production in the same cellular model); individual IC₅₀ values not reported in the primary publication
Conditions	Cultured renal mesangial cells; NADPH-dependent superoxide production measured; parallel testing of PCB, bilirubin, and biliverdin

Why This Matters

Investigators studying NADPH oxidase-driven pathologies (diabetic complications, atherosclerosis, neuroinflammation) can use PCB as a directly sourced, non-endogenous NADPH oxidase inhibitor that mechanistically mirrors bilirubin/biliverdin without requiring HO-1 induction—a critical advantage in cell types with low or absent HO-1 expression.

• [1] Zheng J, Inoguchi T, Sasaki S, Maeda Y, McCarty MF, Fujii M, Ikeda N, Kobayashi K, Sonoda N, Takayanagi R. Phycocyanin and phycocyanobilin from Spirulina platensis protect against diabetic nephropathy by inhibiting oxidative stress. Am J Physiol Regul Integr Comp Physiol. 2013;304(2):R110-R120. DOI: 10.1152/ajpregu.00648.2011. View Source

Biliverdin Reductase Substrate Preference

Purified rat liver biliverdin reductase (BVR) was shown to catalyze the reduction of phytochromobilin, phycocyanobilin, and phycoerythrobilin to their corresponding rubinoid products [1]. Phytochromobilin and phycocyanobilin were identified as 'particularly good substrates' with Km and Vmax values very similar to those of the natural substrate, biliverdin IXα. In contrast, phycoerythrobilin was the 'least preferred of the three bilin substrates,' demonstrating that among the major phycobilin chromophores, PCB occupies a privileged position in mammalian bilin metabolism. The enzymatic product—phycocyanorubin, generated by selective reduction of the C10 methine bridge—retains the A-ring ethylidene substituent, distinguishing it structurally from bilirubin. This substrate preference has direct implications for researchers selecting among phycobilins for in vivo studies, as PCB but not phycoerythrobilin can efficiently enter the endogenous biliverdin reductase pathway.

Biliverdin Reductase Substrate Preference

Head-to-head

PCB Km and Vmax similar to biliverdin IXα; phytochromobilin also preferred; phycoerythrobilin least preferred.

Supports PCB as preferred phycobilin for BVR-dependent metabolic studies.

Rat liver BVR; product is phycocyanorubin.

Evidence Dimension	Substrate efficiency for rat liver biliverdin reductase (Km and Vmax relative to biliverdin IXα)
Target Compound Data	PCB: Km and Vmax 'very similar' to biliverdin IXα; product = phycocyanorubin (C10 methine bridge selectively reduced)
Comparator Or Baseline	Biliverdin IXα: natural substrate (Km and Vmax reference); Phytochromobilin: likewise a preferred substrate; Phycoerythrobilin (PEB): 'least preferred of the three bilin substrates'
Quantified Difference	PCB and phytochromobilin ≈ biliverdin IXα (Km/Vmax); PEB substantially less preferred (specific kinetic parameters not reported in the primary publication abstract)
Conditions	Purified rat liver biliverdin reductase; in vitro enzymatic assay; product characterization by ¹H NMR and absorption spectroscopy

Why This Matters

Researchers designing in vivo bilin-supplementation studies should select PCB over phycoerythrobilin when metabolic conversion via biliverdin reductase is desired, as PEB's poor substrate characteristics may limit its enzymatic bioactivation and downstream physiological effects.

• [1] Terry MJ, Maines MD, Lagarias JC. Inactivation of phytochrome- and phycobiliprotein-chromophore precursors by rat liver biliverdin reductase. J Biol Chem. 1993;268(35):26099-26106. PMID: 8253724. View Source

Recombinant Production Scalability vs. Natural Extraction

Natural extraction of PCB from Spirulina biomass is constrained by low algal growth density, long cultivation cycles, co-extraction of interfering pigments (chlorophyll, carotenoids), and complex purification workflows that yield only ~80% purity via methanol extraction and require additional chromatographic steps for high-purity material [2]. Recombinant approaches have progressively overcome these limitations: early E. coli systems yielded 0.3–6.5 mg PCB/L [1], while a recently engineered Corynebacterium glutamicum strain incorporating reinforced heme biosynthesis, strengthened pentose phosphate pathway NADPH cycling, and fed-batch fermentation achieved 78.19 mg/L in flask culture and 259.63 mg/L in a 5 L bioreactor—the highest bacterial PCB production reported to date [1]. This represents an approximately 865-fold improvement over the earliest recombinant E. coli yields (~0.3 mg/L) and establishes a scalable, fermentation-based supply chain independent of seasonal algal cultivation.

Recombinant Production Titer

Cross-study comparable

C. glutamicum bioreactor: 259.63 mg/L; flask: 78.19 mg/L; ~865× early E. coli (0.3 mg/L).

Supports recombinant sourcing for consistent high-purity supply.

Fed-batch fermentation; eliminates algal co-pigment interference.

Evidence Dimension	Volumetric production yield of free phycocyanobilin
Target Compound Data	Engineered C. glutamicum: 78.19 mg/L (flask); 259.63 mg/L (5 L bioreactor); purity suitable for pharmaceutical/food applications
Comparator Or Baseline	Natural Spirulina extraction: ~1% dry weight PCB; methanol extraction yields ~80% purity; high-purity PCB ($150–180/mg) requires additional TLC/preparative HPLC; recombinant E. coli: 0.3 mg/L (early constructs) to 6.5 mg/L (optimized)
Quantified Difference	C. glutamicum bioreactor yield (259.63 mg/L) ≈ 865× early E. coli (0.3 mg/L); ≈ 40× optimized E. coli (6.5 mg/L); eliminates land-area, cultivation-time, and co-pigment interference constraints of algal extraction
Conditions	C. glutamicum fed-batch fermentation; E. coli BL21(DE3) heterologous expression; natural extraction: Spirulina biomass, thermal methanol cracking or two-step methanol extraction

Why This Matters

Procurement professionals planning scale-up from research to pilot production should prioritize recombinant PCB sources, as the C. glutamicum platform demonstrates commercially viable titers that decouple supply from algal agriculture and enable consistent, high-purity material with unified quality standards.

• [1] Chang J, Shi X, Kim M, Lee ME, Han SO. Enhancing Phycocyanobilin Production Efficiency in Engineered Corynebacterium glutamicum: Strategies and Potential Application. J Agric Food Chem. 2024;72(22):12219-12228. DOI: 10.1021/acs.jafc.4c02306. View Source
• [2] Ge B, Li Y, Sun H, Zhang S, Hu P, Qin S, Huang F. Preparation method and application of recombinant phycocyanobilin. Chinese Patent CN101948887A. Filed August 27, 2010; published January 19, 2011. View Source

Application Scenarios for Phycocyanobilin

Oral Antioxidant Studies with NADPH Oxidase Inhibition

Investigators modeling diabetic nephropathy, atherosclerosis, or neuroinflammation in rodents should procure free PCB rather than C-phycocyanin when oral dosing volume or compound cost is limiting. The Zheng et al. (2013) data demonstrate that PCB at 15 mg/kg oral gavage for 2 weeks achieves antioxidant protection comparable to C-phycocyanin at 300 mg/kg for 10 weeks in db/db mice, a ~20-fold dose advantage [1]. PCB's concurrent ability to inhibit NADPH oxidase in renal mesangial cells at parity with bilirubin and biliverdin supports its use as a directly administrable alternative to endogenous HO-1 pathway activation, particularly in experimental systems where HO-1 induction is pharmacologically inaccessible or confounded by heme toxicity.

HSA-Based Drug Delivery and Pharmacokinetics

PCB's high-affinity, stereo-selective binding to HSA (Ka = 2.2 × 10⁶ M⁻¹) at the same subdomains (IB and IIA) occupied by bilirubin, warfarin, and hemin makes it a valuable probe for competitive drug-binding studies and HSA-mediated carrier formulations [1]. Its superior aqueous solubility relative to bilirubin simplifies in vitro assay preparation compared to bilirubin, which requires organic solvent dissolution. The HSA-stabilizing effect of PCB binding—increased α-helical content, enhanced thermal stability, and proteolytic resistance [2]—further supports its use in formulations where prolonging HSA circulatory half-life is therapeutically desirable.

Biliverdin Reductase-Dependent Bioactivation

For studies investigating the intersection of exogenous bilins with mammalian biliverdin reductase pathways, PCB is the preferred phycobilin substrate. Unlike phycoerythrobilin, which is the least-preferred BVR substrate, PCB exhibits Km and Vmax values comparable to the natural substrate biliverdin IXα, enabling efficient enzymatic conversion to phycocyanorubin in vivo [1]. This metabolic compatibility makes PCB uniquely suited among phycobilins for experiments requiring BVR-dependent bioactivation, and researchers should explicitly exclude phycoerythrobilin when this enzymatic step is mechanistically required.

Recombinant Production for Colorants and Nutraceuticals

Organizations requiring multi-gram to kilogram quantities of PCB for food-grade blue colorant or nutraceutical applications should source from recombinant production platforms rather than algal extraction. Engineered C. glutamicum achieves 259.63 mg/L in bioreactor fermentation, representing the highest reported bacterial PCB titer and decoupling supply from seasonal, land-intensive Spirulina cultivation [1]. The elimination of co-extracted chlorophyll and carotenoid contaminants inherent to natural extraction simplifies downstream purification, reduces solvent waste, and enables unified quality standards consistent with pharmaceutical or food regulatory requirements [2].

Application

Selection Property

Validation Focus

Oral Antioxidant Studies

Free chromophore oral bioavailability

NADPH oxidase inhibition and oxidative stress marker endpoints

HSA Carrier-Mediated Delivery

High-affinity HSA binding at bilirubin sites

Competitive binding displacement and HSA stabilization endpoints

BVR-Dependent Bioactivation

Preferred BVR substrate among phycobilins

Enzymatic conversion to phycocyanorubin; metabolic pathway context

Recombinant Production Sourcing

High-titer recombinant fermentation

Consistent purity and scalable supply chain validation

• [1] Zheng J, Inoguchi T, Sasaki S, Maeda Y, McCarty MF, Fujii M, Ikeda N, Kobayashi K, Sonoda N, Takayanagi R. Phycocyanin and phycocyanobilin from Spirulina platensis protect against diabetic nephropathy by inhibiting oxidative stress. Am J Physiol Regul Integr Comp Physiol. 2013;304(2):R110-R120. DOI: 10.1152/ajpregu.00648.2011. View Source
• [2] Minic SL, Milcic M, Stanic-Vucinic D, Radibratovic M, Sotiroudis TG, Nikolic MR, Ćirković Velickovic T. Phycocyanobilin, a bioactive tetrapyrrolic compound of blue-green alga Spirulina, binds with high affinity and competes with bilirubin for binding on human serum albumin. RSC Adv. 2015;5:61787-61798. DOI: 10.1039/C5RA05534B. View Source
• [3] Radibratovic M, Minic S, Stanic-Vucinic D, Nikolic M, Milcic M, Cirkovic Velickovic T. Stabilization of Human Serum Albumin by the Binding of Phycocyanobilin, a Bioactive Chromophore of Blue-Green Alga Spirulina: Molecular Dynamics and Experimental Study. PLoS ONE. 2016;11(12):e0167973. DOI: 10.1371/journal.pone.0167973. View Source
• [4] Terry MJ, Maines MD, Lagarias JC. Inactivation of phytochrome- and phycobiliprotein-chromophore precursors by rat liver biliverdin reductase. J Biol Chem. 1993;268(35):26099-26106. PMID: 8253724. View Source
• [5] Chang J, Shi X, Kim M, Lee ME, Han SO. Enhancing Phycocyanobilin Production Efficiency in Engineered Corynebacterium glutamicum: Strategies and Potential Application. J Agric Food Chem. 2024;72(22):12219-12228. DOI: 10.1021/acs.jafc.4c02306. View Source
• [6] Ge B, Li Y, Sun H, Zhang S, Hu P, Qin S, Huang F. Preparation method and application of recombinant phycocyanobilin. Chinese Patent CN101948887A. Filed August 27, 2010; published January 19, 2011. View Source